![molecular formula C10H11N3O3S B2911717 7-hydroxy-5-oxo-N-propyl-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide CAS No. 898431-50-0](/img/structure/B2911717.png)
7-hydroxy-5-oxo-N-propyl-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide
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Overview
Description
7-hydroxy-5-oxo-N-propyl-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide, also known as HOTTCP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound belongs to the class of thiazolopyrimidine derivatives and exhibits a range of biological activities.
Scientific Research Applications
Antifungal Properties
Thiazolo[3,2-a]pyrimidines have been utilized as the basis for synthesizing effective antifungal agents . Researchers have explored derivatives of this compound for their ability to combat fungal infections, making it a promising candidate in the fight against mycoses.
Antimalarial Activity
The same heterocyclic system has also been investigated for its antimalarial properties . The search for novel antimalarial drugs remains crucial, and this compound’s potential in this area is noteworthy.
Antihypertensive Effects
Thiazolo[3,2-a]pyrimidines have demonstrated antihypertensive activity . Researchers have explored their impact on blood pressure regulation, which could lead to the development of safer and more effective antihypertensive medications.
Anti-Inflammatory Potential
Inflammation plays a central role in various diseases. Thiazolo[3,2-a]pyrimidines have been investigated as anti-inflammatory agents . Their ability to modulate inflammatory pathways makes them interesting candidates for drug development.
Antimicrobial Properties
Thiazolo[3,2-a]pyrimidines exhibit broad-spectrum antimicrobial activity . Researchers have explored their effectiveness against various pathogens, including bacteria and fungi. These compounds could potentially address the growing problem of antibiotic resistance.
Antiviral Activity
Perhaps most intriguingly, thiazolo[3,2-a]pyrimidines have marked antiviral properties . Given that approximately 80% of human infectious diseases are caused by viruses, compounds like this one hold immense promise. They may play a role in combating viral infections, including those not previously associated with viruses (such as cancer, diabetes, and cardiovascular diseases) .
Mechanism of Action
Target of Action
Thiazolo[3,2-a]pyrimidines, a class of compounds to which this compound belongs, have been used as the basis for synthesizing a variety of biologically active substances . These substances have shown effectiveness against a wide spectrum of conditions, including antifungal , antimalarial , antihypertensive , anti-inflammatory , and antimicrobial actions, including against Mycobacterium tuberculosis .
Mode of Action
The thiazolo[3,2-a]pyrimidine moiety can be readily modified by the introduction of new binding sites, which is extremely necessary to optimize the interaction between the ligand and biological target . The structural similarity of the thiazolo[3,2-a]pyrimidine ring system to purine may be utilized in the design of structures capable of effectively binding to biological targets .
Biochemical Pathways
Thiazolo[3,2-a]pyrimidines have shown marked antiviral properties , suggesting they may interact with pathways related to viral replication or immune response.
Result of Action
Thiazolo[3,2-a]pyrimidines have shown potential as diuretics , anxiolytics , potential antitumor drugs , contemporary acetylcholinesterase inhibitors suitable for countering Alzheimer’s disease , and antiapoptotic proteins of the Bcl-2 family .
properties
IUPAC Name |
7-hydroxy-5-oxo-N-propyl-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N3O3S/c1-2-3-11-7(14)6-8(15)12-10-13(9(6)16)4-5-17-10/h4-5,15H,2-3H2,1H3,(H,11,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIFWXJCIRRFTQS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)C1=C(N=C2N(C1=O)C=CS2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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